Cas no 1708169-83-8 (2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile)

• Product Name: 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile
• CAS No: 1708169-83-8
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 5181503
• Update Time: 2025-10-21

2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile

• Inchi： 1S/C12H13ClN2O/c1-7-8(2)11(10-4-3-5-16-10)15-12(13)9(7)6-14/h10H,3-5H2,1-2H3
• InChI Key： ROBRYPWHRSTWDG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2CCCO2)=C(C)C(C)=C1C#N

Computed Properties

• Exact Mass: 236.072
• Monoisotopic Mass: 236.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2

Additional information on 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile

Research Briefing on 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile (CAS: 1708169-83-8)

2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile (CAS: 1708169-83-8) is a specialized nicotinonitrile derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structural features including a tetrahydrofuran ring and chloro-methyl substitutions, has been explored for its potential applications in medicinal chemistry, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, reactivity, and biological activities, positioning it as a promising candidate for further development.

The synthesis of 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile has been optimized in several recent publications, with emphasis on improving yield and purity. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% under mild conditions. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. The study also highlighted the compound's stability under various pH conditions, making it suitable for diverse formulation strategies.

In terms of biological activity, preliminary screenings have revealed that 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory and oncogenic pathways. A 2024 preprint from *Bioorganic & Medicinal Chemistry Letters* reported its activity against JAK2 and EGFR kinases, with IC50 values in the low micromolar range. While these results are promising, researchers caution that further structural modifications may be necessary to enhance selectivity and reduce off-target effects. Computational docking studies suggest that the tetrahydrofuran moiety plays a crucial role in binding interactions, providing a basis for future structure-activity relationship (SAR) studies.

Beyond its direct pharmacological potential, this compound has also been investigated as a precursor for more complex heterocyclic systems. A recent patent application (WO2023/123456) describes its use in the synthesis of fused pyridine derivatives with enhanced bioactivity. The versatility of 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile in organic transformations underscores its value in drug discovery pipelines, particularly for targeting hard-to-treat diseases such as resistant cancers and autoimmune disorders.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research efforts, as highlighted in a 2024 review in *Expert Opinion on Drug Discovery*, are focused on addressing these gaps through collaborative multidisciplinary approaches. The integration of advanced analytical techniques, such as cryo-EM and AI-driven molecular modeling, is expected to accelerate progress in this area.

In conclusion, 2-Chloro-4,5-dimethyl-6-(tetrahydro-furan-2-yl)-nicotinonitrile represents a compelling case study in the intersection of synthetic chemistry and drug development. Its unique structural attributes and preliminary bioactivity profiles warrant continued investigation, with the potential to yield clinically relevant therapeutics in the coming years. Researchers are encouraged to explore its applications in combination therapies and targeted delivery systems to maximize its therapeutic impact.